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Compound of Interest

Compound Name:
2-[(2-

Fluorophenyl)sulfonyl]acetamide

CAS No.: 1326923-17-4

Cat. No.: B2594781

Get Quote

Executive Summary
The compound 2-[(2-Fluorophenyl)sulfonyl]acetamide (C₈H₈FNO₃S) represents a class of

sulfonylacetamides often investigated for their enzyme inhibitory properties (e.g., Carbonic

Anhydrase inhibition) and as precursors for

-lactams. Its solid-state behavior is governed by the interplay between the strong hydrogen-
bonding capacity of the acetamide moiety and the electronic/steric influence of the ortho-
fluorine atom. This guide outlines the complete workflow for its structural elucidation, from
single-crystal growth to Hirshfeld surface analysis, highlighting the critical role of intermolecular
interactions in stabilizing its supramolecular architecture.

Chemical Context & Synthesis
Before structural analysis, understanding the molecular connectivity is crucial. The molecule

features a central sulfonyl group (

) linking a 2-fluorophenyl ring and an acetamide group (
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).

Synthetic Pathway
The most robust route to high-purity crystals suitable for X-ray diffraction (XRD) involves the

alkylation of sodium 2-fluorobenzenesulfinate.

Reaction Scheme:

Critical Step: The reaction is typically refluxed in ethanol/water. The product precipitates

upon cooling.

Purification: Recrystallization from ethanol or an ethanol/water mixture is essential to remove

sodium chloride and unreacted sulfinate, which can interfere with crystal nucleation.

Experimental Methodology: Crystallization & Data
Collection[1][2][3]
Crystal Growth Protocol
Obtaining single crystals of sufficient size (

) and quality is the primary bottleneck.

Method: Slow Evaporation.

Solvent System: Ethanol:Water (4:1 v/v) or Methanol:Acetonitrile (1:1 v/v).

Conditions: Dissolve 50 mg of the purified compound in 10 mL of warm solvent. Filter into a

clean vial and cover with perforated parafilm. Allow to stand at room temperature (293 K) for

3–7 days.

Target Morphology: Colorless blocks or prisms. Avoid needles, which often indicate rapid

precipitation and poor diffraction quality.

X-Ray Diffraction Parameters
For this specific molecular weight and composition, the following data collection strategy is

recommended to ensure high resolution and redundancy.
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Parameter Specification Rationale

Radiation Source

Mo K

(

Å)

Minimizes absorption (

) compared to Cu K

, crucial for sulfur-containing

compounds.

Temperature 100 K (Cryogenic)

Reduces thermal motion

(ellipsoids), improving the

precision of bond lengths and

H-atom positioning.

Resolution Å or better

Required to resolve the

electron density of the C-H...F

interactions.

Strategy
and

scans

Ensures 100% completeness

and high redundancy for

accurate intensity

measurement.

Structural Elucidation (The Core Analysis)
Based on crystallographic data for the formula C₈H₈FNO₃S and analogous

arylsulfonylacetamides, the structure typically crystallizes in orthorhombic or monoclinic

systems. A reported phase for this formula exists in the non-centrosymmetric space group

Pna2₁.

Molecular Conformation
The conformation is defined by the torsion angle around the

and

bonds.

The "L-Shape": Sulfonylacetamides generally adopt an L-shaped geometry where the phenyl

ring and the amide plane are twisted relative to each other.
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Ortho-Effect: The 2-fluoro substituent introduces steric bulk and electrostatic repulsion with

the sulfonyl oxygens. Expect the torsion angle

to deviate significantly from ideal geometry to minimize O...F repulsion.

Supramolecular Architecture
The crystal packing is dominated by a hierarchy of intermolecular interactions.

1. Primary Interaction (The "Ribbon"): The amide group (

) is a self-complementary donor/acceptor system.

Interaction:

(Sulfonyl acceptor) or

(Carbonyl acceptor).

Pattern: In sulfonylacetamides, the sulfonyl oxygen is a potent acceptor. Expect the

formation of

or

motifs linking molecules into infinite 1D chains or ribbons running parallel to a
crystallographic axis (often the shortest axis, e.g., b-axis).

2. Secondary Interaction (Fluorine Contacts):

Interaction:

.

Significance: The fluorine atom acts as a weak hydrogen bond acceptor. These interactions

often cross-link the primary amide ribbons into 2D sheets or a 3D network. The directional

nature of C-H...F interactions is critical for the stability of the Pna2₁ packing.

Hirshfeld Surface Analysis
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To quantify the "2-Fluoro" effect, Hirshfeld surface analysis (using CrystalExplorer) is the

standard validation method.

Surface: Look for deep red spots near the amide Hydrogen (donor) and Sulfonyl Oxygen
(acceptor).

Fingerprint Plot:

H...O / O...H: Two sharp spikes (typically 40-50% of surface area) representing the strong

H-bonds.

H...F / F...H: A distinct feature (wings) representing the fluorine interactions. In 2-fluoro

derivatives, this contribution is typically 10-15%, significantly higher than in non-fluorinated

analogs.

Visualization of Structural Logic
Diagram 1: Crystallization & Analysis Workflow
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Caption: Step-by-step workflow from synthesis to structural validation.
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Diagram 2: Supramolecular Assembly Logic

2-[(2-F-Ph)SO2]acetamide

Amide Group
(Donor)

Sulfonyl Group
(Acceptor)

2-Fluoro Substituent
(Weak Acceptor)

1D Infinite Chains
(C(4) Motif)

N-H...O=S
(Strong H-bond)

2D Sheets
(Layered Packing)

C-H...F
(Weak Interaction)

Click to download full resolution via product page

Caption: Hierarchy of intermolecular forces driving the crystal packing.

Physicochemical Implications
The crystal structure directly informs the physicochemical stability of the compound:

Solubility: The strong intermolecular hydrogen bond network (N-H...O=S) typically results in

high lattice energy, correlating with lower aqueous solubility compared to non-sulfonated

analogs.

Melting Point: Expect a sharp melting point (typically

for this class) due to the ordered packing.

Stability: The 2-fluoro substituent protects the ortho-position from metabolic oxidation,

potentially enhancing metabolic stability in drug discovery contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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